Cas no 73348-45-5 (2-Thiophenesulfonicacid, 5-methyl-)

• Product Name: 2-Thiophenesulfonicacid, 5-methyl-
• CAS No: 73348-45-5
• MF: C₅H₆O₃S₂
• MW: 178.229339122772
• CID: 562367
• PubChem ID: 12400111
• Update Time: 2025-04-19

2-Thiophenesulfonicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonicacid, 5-methyl-
• 5-METHYL-2-THIOPHENESULFONIC ACID
• 5-methylthiophene-2-sulfonic acid
• 2-Thiophenesulfonicacid,5-methyl
• 5-Methyl-thiophen-2-sulfonsaeure
• 5-methyl-thiophene-2-sulfonic acid
• SCHEMBL2120202
• DTXSID70496436
• 2-methylthiophene-5-sulfonic acid
• 73348-45-5

• Inchi： 1S/C5H6O3S2/c1-4-2-3-5(9-4)10(6,7)8/h2-3H,1H3,(H,6,7,8)
• InChI Key： UEVHGAVZKGOQHX-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(=O)(=O)O

Computed Properties

• Exact Mass: 177.97600
• Monoisotopic Mass: 177.97583640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 90.99000
• LogP: 2.38400